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Compound of Interest

Compound Name: Sulfo-Cy7.5 dimethyl

Cat. No.: B12373507

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molar extinction coefficient of Sulfo-
Cy7.5 dimethyl, a water-soluble, near-infrared (NIR) fluorescent dye. This document outlines
the spectral properties of the dye, a detailed experimental protocol for the determination of its
molar extinction coefficient, and illustrates its application in common laboratory workflows.

Core Properties of Sulfo-Cy7.5 Dimethyl

Sulfo-Cy7.5 dimethyl is a non-functionalized cyanine dye characterized by its bright
fluorescence in the near-infrared spectrum. Its high molar absorption coefficient makes it a
valuable tool for various technical applications, including its use as a non-reactive fluorophore
for control experiments and calibration.[1][2] The sulfonate groups enhance its water solubility,
making it suitable for use in agueous environments without the need for organic co-solvents.

Quantitative Data Summary

The following table summarizes the key spectral and physical properties of Sulfo-Cy7.5
dimethyl.
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Property Value Unit

Molar Extinction Coefficient (g) 222,000 L-mol~t-cm™1
Excitation Maximum (Amax) 778 nm

Emission Maximum (Aem) 797 nm

Fluorescence Quantum Yield

0.21
(P)
Molecular Weight 983.30 g/mol
Molecular Formula Ca0H37K3N2012S4
Solubility Water, DMF, DMSO

Data sourced from multiple suppliers and databases.[1][2]

Experimental Protocol: Determination of Molar
Extinction Coefficient

The molar extinction coefficient (€) is a measure of how strongly a substance absorbs light at a
particular wavelength. It is a critical parameter for accurately determining the concentration of a
substance in solution using the Beer-Lambert law.

The Beer-Lambert Law is expressed as:
A= ¢gcl

Where:

Ais the absorbance (unitless)

€ is the molar extinction coefficient (L-mol~1.cm~1)

c is the concentration of the substance (mol/L)

| is the path length of the cuvette (typically 1 cm)
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Materials and Equipment

Sulfo-Cy7.5 dimethyl powder

High-purity solvent (e.g., deionized water, DMSO, or methanol)

Analytical balance

Volumetric flasks (various sizes)

Micropipettes

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Procedure

Preparation of a Stock Solution:

o Accurately weigh a small amount of Sulfo-Cy7.5 dimethyl powder using an analytical
balance.

o Dissolve the powder in a known volume of the chosen solvent in a volumetric flask to
create a concentrated stock solution. For example, to create a 1 mM stock solution,
dissolve 0.9833 mg of the dye in 1 mL of solvent.

o Ensure the dye is completely dissolved. Gentle vortexing or sonication may be necessary.

Preparation of Serial Dilutions:

o Perform a series of dilutions from the stock solution to prepare several solutions of known,
lower concentrations.

o Itis recommended to prepare at least five different concentrations that will yield
absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0).

Spectrophotometric Measurement:
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[e]

Turn on the spectrophotometer and allow it to warm up as per the manufacturer's
instructions.

o Set the spectrophotometer to measure the absorbance at the maximum absorption
wavelength (Amax) of Sulfo-Cy7.5 dimethyl, which is 778 nm.

o Use the same solvent that the dye is dissolved in as a blank to zero the
spectrophotometer.

o Measure the absorbance of each of the prepared dilutions, starting from the least
concentrated to the most concentrated. Rinse the cuvette with the next solution to be
measured before filling it.

e Data Analysis:

o Plot the measured absorbance (A) on the y-axis against the corresponding concentration
(c) on the x-axis.

o Perform a linear regression analysis on the data points. The plot should yield a straight
line that passes through the origin, in accordance with the Beer-Lambert law.

o The slope of this line is equal to the molar extinction coefficient (€) multiplied by the path
length (I). Since the path length is typically 1 cm, the slope of the line is the molar
extinction coefficient.

Visualizations

Experimental Workflow for Molar Extinction Coefficient
Determination
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Caption: Workflow for determining the molar extinction coefficient.
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Application in Immunofluorescence Microscopy
Workflow

Sulfo-Cy7.5, as a member of the Cy7.5 dye family, is often used in bioconjugation to label
proteins, antibodies, and nucleic acids for applications such as fluorescence microscopy and in
vivo imaging.[3] The following diagram illustrates a typical workflow for an immunofluorescence
experiment.
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Caption: Immunofluorescence microscopy workflow using a labeled antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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